Cas no 1361865-45-3 (2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl)

• Product Name: 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl
• CAS No: 1361865-45-3
• MF: C₁₃H₉Cl₂F
• MW: 255.114965200424
• CID: 4993836
• Update Time: 2025-06-15

2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2F/c1-8-5-6-9(12(16)7-8)10-3-2-4-11(14)13(10)15/h2-7H,1H3
• InChI Key： AHTBVBUFUSQYSA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl

Introduction to 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl (CAS No. 1361865-45-3)

2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl, identified by its Chemical Abstracts Service number (CAS No. 1361865-45-3), is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its dichloro, fluoro, and methyl substituents, exhibits unique structural and electronic properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and pharmaceutical agents.

The molecular structure of 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl consists of two benzene rings connected by a carbon-carbon bond, with chloro and fluoro groups attached to specific positions on one ring and a methyl group on the other. This arrangement imparts distinct chemical reactivity and stability, making it suitable for use in synthetic chemistry and as an intermediate in the production of more complex molecules.

In recent years, 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl has been studied for its potential applications in the pharmaceutical industry. Its biphenyl core is a common motif in many bioactive compounds, and the presence of halogen atoms enhances its interaction with biological targets. Researchers have explored its utility in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. The fluoro substituent, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates.

Moreover, the compound's electronic properties have made it a subject of interest in materials science. The combination of chlorine and fluorine atoms creates a system with tunable electronic characteristics, which is beneficial for applications in organic electronics and optoelectronic devices. For instance, derivatives of 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl have been investigated as components in organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to facilitate charge transport and emission.

The synthesis of 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and industrial purposes.

In academic research, significant efforts have been dedicated to understanding the mechanistic aspects of reactions involving 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl. Computational studies have played a pivotal role in elucidating reaction pathways and predicting the behavior of intermediates. These insights have not only advanced our fundamental understanding of organic chemistry but also provided valuable guidance for optimizing synthetic routes.

The pharmaceutical industry has also benefited from the study of 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl. Researchers have leveraged its structural features to design novel molecules with enhanced therapeutic properties. For example, modifications to the biphenyl core have led to the discovery of compounds with improved selectivity for specific biological targets. This underscores the importance of structural diversity in drug discovery and highlights the potential of biphenyl derivatives as pharmacophores.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl is paramount. Rigorous testing protocols are employed to evaluate their toxicity profiles and pharmacokinetic properties before they can be considered for clinical use. These assessments are conducted using both in vitro and in vivo models to provide comprehensive data on their safety and potential therapeutic benefits.

The environmental impact of synthesizing and using 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl is another area of concern. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Sustainable practices are increasingly being integrated into chemical manufacturing processes to ensure environmental responsibility while maintaining high standards of product quality.

In conclusion, 2,3-Dichloro-2'-fluoro-4'-methyl-biphenyl (CAS No. 1361865-45-3) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential contributions to advancing scientific knowledge and technological innovation.